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Basic Information and Properties

Oxalyl fluoride is an organofluorine compound with the formula (COF)₂. It is a colorless liquid and a

fluorinated derivative of oxalic acid [1].

Chemical Structure: The structure consists of two carbonyl groups each bonded to a fluorine atom [2]. Its

IUPAC name is oxalyl difluoride, and it is also known by the laboratory code TL-108 [1] [3].

Physicochemical Properties: The table below summarizes key properties of oxalyl fluoride.

Property Value Reference

Chemical Formula C₂F₂O₂ [1]

Molar Mass 94.017 g/mol [1]

Melting Point -3 °C (270 K) [1]

Boiling Point 26.6 °C (299.8 K) [1]

Standard Boiling Point (NIST) 26.55 °C (299.7 K) [4]
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Property Value Reference

Enthalpy of Vaporization (ΔvapH) 28.255 kJ/mol (at 270.13 K) [4]

Enthalpy of Fusion (ΔfusH) 13.407 kJ/mol (at 260.73 K) [4]

Ionization Energy (IE) 12.20 ± 0.02 eV [4]

Synthesis and Production Protocols

Several methods are documented for the preparation of oxalyl fluoride.

Protocol 1: Metathesis with Sodium Fluoride

This is a common laboratory-scale synthesis from oxalyl chloride [1].

Reagents: Oxalyl chloride, sodium fluoride (anhydrous), a neutral organic solvent (e.g., acetonitrile,
sulfolane, tetraglyme).

Procedure:
Suspend anhydrous sodium fluoride in the chosen solvent to create a heterogeneous mixture.

Add oxalyl chloride to the suspension.
Heat the reaction mixture, typically to temperatures up to 130°C.

Distill the volatile oxalyl fluoride product from the reaction mixture.
Notes: This reaction can be slow due to its heterogeneous nature. A large excess of NaF may be

required, and high temperatures can lead to the formation of by-products like carbonyl fluoride (COF₂)
[5].

The following diagram illustrates the synthesis workflow for oxalyl fluoride:
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Start Reaction Setup

Suspend NaF in solvent
(e.g., Acetonitrile)

Add Oxalyl Chloride

Heat Mixture
(Up to 130 °C)

Distill Product

Obtain Pure Oxalyl Fluoride

Click to download full resolution via product page

Protocol 2: Gas-Phase Reaction with Hydrogen Fluoride

An industrial method involves a direct gas-phase reaction, which can be more efficient [5].

Reagents: Gaseous oxalyl chloride, anhydrous hydrogen fluoride (HF).

Procedure:
Vaporize oxalyl chloride and HF separately by heating.

Combine the gaseous reagents in a reactor. A molar excess of HF (e.g., 2.2 to 10 moles per
mole of oxalyl chloride) is preferred.

Maintain the reaction temperature at a minimum of 40°C to ensure reactants remain gaseous
and to achieve a practical reaction rate.
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Recover excess HF for reuse after the reaction.

Critical Notes:
HF is highly toxic, corrosive, and requires specialized equipment (e.g., Hastelloy, Monel, or

Teflon-lined apparatus).
The HF must be as anhydrous as possible (preferably <0.5% water) to prevent hydrolysis of the

reactants and products, which leads to oxalic acid formation and reduced yields [5].

Protocol 3: Preparation of Isotope-Labeled Oxalyl Fluoride

A patent describes the synthesis of isotope-labeled (e.g., ¹⁸O) oxalyl fluoride for use as a radioactive tracer

[6]. The method involves fluorination of oxalic acid or its salts using fluorine (F₂), bromine trifluoride

(BrF₃), or related fluorinating agents in the presence of the isotopic label.

Safety and Handling

Oxalyl fluoride is a toxic compound and requires careful handling and appropriate personal protective

equipment (PPE) [3]. It is typically insoluble in water but may react with it. It is often soluble in organic

solvents like dichloromethane, chloroform, and acetone [3].

Research Context and Potential Applications

While its direct use as a common fluorinating agent is not detailed in the available sources, oxalyl fluoride is

recognized as a valuable starting material for industrial production of other organofluorine compounds,

such as perfluorinated ethers [6] [5]. It has also been investigated for use in plasma etching of dielectrics in

the semiconductor industry as a potential replacement for gases with high global warming potential [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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